Cas no 4119-00-0 (1H-Purin-6-amine, N,1-bis(phenylmethyl)-)

• Product name: 1H-Purin-6-amine, N,1-bis(phenylmethyl)-
• CAS No: 4119-00-0
• MF: C₁₉H₁₇N₅
• MW: 315.371783018112
• CID: 323976
• PubChem ID: 135740360

1H-Purin-6-amine, N,1-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Purin-6-amine, N,1-bis(phenylmethyl)-
• N,1-dibenzylpurin-6-amine
• 4119-00-0
• DTXSID30618334
• N,1-Dibenzyl-1H-purin-6-amine

• Inchi： InChI=1S/C19H17N5/c1-3-7-15(8-4-1)11-20-19-17-18(22-13-21-17)23-14-24(19)12-16-9-5-2-6-10-16/h1-10,13-14,20H,11-12H2
• InChI Key： QCZLGGHWQIAFJI-UHFFFAOYSA-N
• SMILES： C1(CNC2N(CC3C=CC=CC=3)C=NC3C=2N=CN=3)C=CC=CC=1

Computed Properties

• Exact Mass: 315.14839556g/mol
• Monoisotopic Mass: 315.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.6Ų
• XLogP3: 3